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Compound of Interest

Compound Name: Picarbutrazox

Cat. No.: B3026463

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Picarbutrazox as a seed
treatment for research purposes. The information is intended to guide laboratory and
greenhouse studies focused on evaluating the efficacy and mode of action of this novel
oomycete-targeting fungicide.

Overview of Picarbutrazox

Picarbutrazox is a recently developed fungicide belonging to the tetrazolyloximes chemical
group, demonstrating high efficacy against oomycete pathogens such as Pythium and
Phytophthora spp.[1][2]. It is a systemic fungicide with a novel mode of action, making it a
valuable tool for managing fungicide resistance[1][3]. Picarbutrazox is registered for seed
treatment in various crops, including corn and soybeans, to control seed and seedling
diseases[1][2]. Commercial formulations, such as Vayantis®, are available as flowable
concentrates[4].

Quantitative Data Summary

The following tables summarize key quantitative data for Picarbutrazox, including its efficacy
against various oomycete pathogens and recommended application rates for research
purposes.

Table 1: In Vitro Efficacy of Picarbutrazox Against Oomycete Pathogens
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Pathogen Species ECso (ug a.i./mL) Reference
Phytophthora sansomeana 0.0483 [5]
Phytophthora sojae 0.0198 [6]
Pythium dissotocum Growth at 0.1 [5]
Globisporangium ultimum 0.0014 [6]
Pythium aphanidermatum 0.0031 [6]
Phytopythium helicoides 0.0013 [5]

Table 2: Recommended Picarbutrazox Seed Treatment Rates for Research

Crop Application Rate Reference
Soybean 1.0 g a.i./100 kg of seed [51[7]
Soybean 2.5 g a.i./100 kg of seed [51[7]

Corn 0.003 mg a.i./seed [8]

Experimental Protocols

Protocol for Laboratory-Scale Picarbutrazox Seed
Treatment

This protocol details the procedure for treating small batches of seeds with Picarbutrazox for
research purposes.

Materials:

o Picarbutrazox formulation (e.g., Vayantis® - 36% active ingredient, flowable concentrate)[1]

[4]
» High-quality seeds (e.g., soybean, corn)

¢ Distilled water
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» Pipettes and sterile, disposable tips

 Sterile conical tubes (e.g., 50 mL) or other suitable containers for slurry preparation
e Weighing balance

o Small, sealable plastic bags or containers for seed treatment

e Fume hood

o Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Procedure:

o Calculate the required amount of Picarbutrazox formulation:

o Determine the desired application rate of the active ingredient (a.i.) based on the research
objectives (see Table 2).

o Weigh the amount of seed to be treated.

o Use the following formula to calculate the volume of the Picarbutrazox formulation
needed:

Volume of Formulation (mL) = (Weight of Seed (g) x Desired a.i. Rate (g a.i./g seed)) /
(Concentration of Formulation (g a.i./mL))

e Prepare the treatment slurry:

o In a fume hood, pipette the calculated volume of the Picarbutrazox formulation into a
sterile conical tube.

o Add a specific volume of distilled water to the tube to create a slurry. The final slurry
volume should be sufficient to ensure even seed coverage without overwetting the seeds.
A general guideline is to use a total slurry volume that is approximately 1-2% of the seed
weight.
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o Cap the tube and vortex or shake vigorously to ensure the formulation is evenly
suspended in the water.

e Seed Application:

o

Place the weighed seeds into a sealable plastic bag or container.

[e]

Add the prepared slurry to the seeds.

o

Seal the bag or container, leaving some air inside.

[¢]

Shake vigorously for 1-2 minutes to ensure each seed is uniformly coated. Visually inspect
the seeds to confirm even coverage.

e Drying and Storage:

o Spread the treated seeds in a thin layer on a clean, non-absorbent surface (e.g.,
aluminum foil or a glass tray) inside a fume hood.

o Allow the seeds to air dry completely. The drying time will vary depending on the slurry
volume and environmental conditions.

o Once dry, the seeds can be planted or stored in a cool, dry place until use.

Protocol for Evaluating the Efficacy of Picarbutrazox
Seed Treatment Against Pythium Damping-Off

This protocol outlines an experiment to assess the protective effect of Picarbutrazox seed
treatment against Pythium-induced damping-off in a controlled environment.

Materials:
o Picarbutrazox-treated and untreated (control) seeds
e Pathogenic Pythium spp. culture (e.g., Pythium ultimum)

 Sterile potting mix or sand
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e Pots or trays for planting

e Growth chamber or greenhouse with controlled temperature and light conditions
» Calipers or a ruler for measuring seedling height

Procedure:

 Inoculum Preparation:

o Grow the Pythium culture on a suitable medium (e.g., potato dextrose agar) until the plate
is covered with mycelium.

o Prepare a mycelial slurry by blending the agar culture with a known volume of sterile
distilled water.

¢ Soil Inoculation:

o Thoroughly mix the Pythium mycelial slurry with the sterile potting mix to achieve a
uniform distribution of the pathogen. The concentration of the inoculum may need to be
optimized based on the virulence of the pathogen and the susceptibility of the host plant.

e Planting:
o Fill pots or trays with the inoculated potting mix.
o Plant the Picarbutrazox-treated and untreated seeds at a consistent depth.

o Include a non-inoculated control group with untreated seeds to assess baseline
germination and growth.

¢ [ncubation and Data Collection:

o Place the pots or trays in a growth chamber or greenhouse with conditions favorable for
disease development (e.g., high humidity, moderate temperature).

o Monitor the emergence and health of the seedlings daily for 14-21 days.
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o Record the following data:

Seedling emergence rate (%)
Damping-off incidence (%)

Seedling height (cm)

Root rot severity (using a rating scale)

Plant biomass (dry weight)

o Data Analysis:

o Statistically analyze the data to determine the significance of the differences between the

Picarbutrazox-treated and untreated groups in the inoculated and non-inoculated

conditions.

Visualization of Experimental Workflows and
Signaling Pathways

Experimental Workflow for Picarbutrazox Seed
Treatment and Efficacy Evaluation
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Caption: Workflow for Picarbutrazox seed treatment and efficacy evaluation.
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Caption: Hypothetical model of Picarbutrazox action and plant defense.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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